1-(3-Bromophenyl)-2-(butylthio)ethan-1-one

• Molecular Formula: C12H15BrOS
• Molecular Weight: 287.22 g/mol
• IUPAC Name: 1-(3-bromophenyl)-2-butylsulfanylethanone
• InChI: InChI=1S/C12H15BrOS/c1-2-3-7-15-9-12(14)10-5-4-6-11(13)8-10/h4-6,8H,2-3,7,9H2,1H3
• InChI Key: CRBGZXZDSJYDPF-UHFFFAOYSA-N
• Canonical SMILES: CCCCSCC(=O)C1=CC(=CC=C1)Br

Description

1-(3-Bromophenyl)-2-(butylthio)ethan-1-one is a brominated aromatic ketone featuring a butylthio (-S-C₄H₉) substituent at the α-position of the carbonyl group. For instance, 1-cyclohexyl-2-(phenylthio)ethan-1-one was synthesized via a similar method using K₂CO₃ as a base in DMF, yielding 52.4% .

Preparation Methods

The synthesis of 1-(3-Bromophenyl)-2-(butylthio)ethan-1-one can be achieved through several synthetic routes. One common method involves the reaction of 3-bromobenzaldehyde with butylthiol in the presence of a base, followed by oxidation to form the desired ethanone compound. The reaction conditions typically include the use of solvents such as ethanol or methanol and catalysts like sodium hydroxide or potassium carbonate.

Industrial production methods for this compound may involve large-scale reactions using continuous flow reactors to ensure consistent product quality and yield. The use of environmentally friendly solvents and catalysts is also a consideration in industrial settings to minimize environmental impact.

Chemical Reactions Analysis

1-(3-Bromophenyl)-2-(butylthio)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can yield the corresponding alcohol or thiol derivatives, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions. Common reagents for these reactions include sodium azide or thiourea.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with hydrogen peroxide may yield sulfoxides, while reduction with lithium aluminum hydride may produce alcohol derivatives.

Scientific Research Applications

1-(3-Bromophenyl)-2-(butylthio)ethan-1-one has several scientific research applications:

Chemistry: The compound serves as a versatile intermediate in organic synthesis, enabling the preparation of various functionalized derivatives.

Biology: It can be used in the study of enzyme inhibition and protein-ligand interactions due to its unique structural features.

Medicine: The compound’s potential pharmacological properties make it a candidate for drug development and medicinal chemistry research.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism by which 1-(3-Bromophenyl)-2-(butylthio)ethan-1-one exerts its effects involves interactions with molecular targets such as enzymes and receptors. The bromophenyl group may facilitate binding to specific active sites, while the butylthio group can modulate the compound’s overall reactivity and stability. These interactions can influence various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Phenyl Ring Modifications

Compound Name	Substituent(s) on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-(3-Bromophenyl)-2-(butylthio)ethan-1-one	3-Br	C₁₂H₁₅BrOS	287.21	High lipophilicity; drug intermediate
2-(Butylthio)-1-(3-fluorophenyl)ethan-1-one	3-F	C₁₂H₁₅FOS	226.31	Enhanced metabolic stability
1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-one	3-Br, 4-OCH₃, 2-Cl	C₉H₈BrClO₂	275.52	Dual functionality (Br/Cl) for cross-coupling
1-(3-Bromophenyl)ethan-1-one	3-Br	C₈H₇BrO	199.05	Bioreduction substrate (e.g., fungal reduction to alcohols)

Key Observations :

• Electron-withdrawing groups (Br, Cl) : Increase electrophilicity of the carbonyl, enhancing reactivity in nucleophilic additions or reductions .
• Methoxy groups: Electron-donating effects may stabilize intermediates in catalytic cycles but reduce solubility in nonpolar media .

Thioether Chain Variations

Compound Name	Thioether Group	Molecular Formula	Yield (%)	Synthetic Route	Reference
1-Cyclohexyl-2-(phenylthio)ethan-1-one	-S-Ph	C₁₄H₁₈OS	52.4	K₂CO₃, DMF, 2-bromo-1-cyclohexylethanone + thiophenol
1-(3-Bromophenyl)-2-(ethylthio)ethan-1-one	-S-C₂H₅	C₁₀H₁₁BrOS	N/A	Likely analogous to
2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(p-tolyl)ethan-1-one	-S(O)(Me)₂	C₁₁H₁₄O₂S	85–95	Ru-catalyzed sulfoxidation

Key Observations :

• Butylthio vs.
• Sulfone groups (-SO₂-) : Introduce polarity and hydrogen-bonding capacity, as seen in Ru-catalyzed derivatives, which are pivotal in asymmetric catalysis .

Bioreduction Potential

• 1-(3-Bromophenyl)ethan-1-one (lacking the thioether group) undergoes asymmetric bioreduction by marine-derived fungi to yield chiral alcohols with >90% enantiomeric excess (e.e.) . The addition of a butylthio group may sterically hinder reduction or alter substrate-enzyme interactions.

Pharmaceutical Intermediates

• Norfenefrine synthesis: 1-(3-Bromophenyl)ethan-1-one is a precursor to norfenefrine (a β₃-adrenergic agonist), where bromine facilitates Pd-catalyzed hydroxylation . The butylthio analogue could serve as a modified intermediate with prolonged half-life.
• Antimicrobial derivatives : Analogues like 1-(4-bromophenyl)-2-(imidazo-triazolyl)ethan-1-one exhibit antibacterial activity, suggesting the bromophenyl-thioether scaffold is pharmacologically relevant .

Thermodynamic and Spectroscopic Data

• 1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-one : Melting point and solubility data are unavailable, but its dual halogen substituents make it a candidate for X-ray crystallography (cf. SHELX software in ).
• Ru-catalyzed sulfonyl derivatives : Display distinct ¹H NMR shifts (e.g., δ 2.76 ppm for methyl groups adjacent to sulfones) compared to thioethers (δ 1.4–1.6 ppm for butyl chains) .